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Compound of Interest

Compound Name: Pyrrole-2-carbonitrile

Cat. No.: B156044

Pyrrole-2-carbonitrile: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrrole-2-carbonitrile, a heterocyclic aromatic compound, is a versatile building block in
organic synthesis, particularly in the development of novel therapeutic agents and functional
materials. Its unique electronic properties and reactivity make it a valuable scaffold in medicinal
chemistry. This technical guide provides an in-depth overview of the chemical properties,
structure, synthesis, and potential biological applications of pyrrole-2-carbonitrile, with a focus
on data relevant to researchers and professionals in drug development.

Chemical Properties and Structure

Pyrrole-2-carbonitrile is a stable compound under normal conditions, though it is sensitive to
air and light. It appears as a clear yellow to orange liquid or a white to light yellow crystalline
powder. It is sparingly soluble in water but miscible with various organic solvents such as
benzene, dichloromethane, tetrahydrofuran, dimethylformamide, and acetonitrile.

Table 1: Physicochemical Properties of Pyrrole-2-
carbonitrile
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Property Value Reference(s)
Molecular Formula CsHaN:2
Molecular Weight 92.10 g/mol
Melting Point 92 °C
Boiling Point 252.3 °C at 760 mmHg; 92-94
°C at 2 mmHg
Density 1.081 g/mL at 25 °C
Vapor Pressure 0.0195 mmHg at 25°C
Flash Point 97.6 °C
Refractive Index 1.5513 (n20/D)
pKa 14.18 + 0.50 (Predicted)
LogP 0.88638
Polar Surface Area 39.58 A2
Identifier Value Reference(s)
IUPAC Name 1H-Pyrrole-2-carbonitrile
CAS Number 4513-94-4
SMILES String N#Cclccc[nH]1
InChi Key BQMPGKPTOHKYHS-
UHFFFAOYSA-N
**In
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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